4-Cyclopropoxypyridine-2,3-disulfonamide

• Molecular Formula: C8H11N3O5S2
• Molecular Weight: 293.3 g/mol
• IUPAC Name: 4-cyclopropyloxypyridine-2,3-disulfonamide
• InChI: InChI=1S/C8H11N3O5S2/c9-17(12,13)7-6(16-5-1-2-5)3-4-11-8(7)18(10,14)15/h3-5H,1-2H2,(H2,9,12,13)(H2,10,14,15)
• InChI Key: HYKMSYPTTSTPIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)S(=O)(=O)N)S(=O)(=O)N

Description

4-Cyclopropoxypyridine-2,3-disulfonamide is a pyridine-derived compound featuring a cyclopropoxy substituent at the 4-position and sulfonamide groups at the 2- and 3-positions. Such structural attributes are often leveraged in medicinal chemistry for targeting enzymes or receptors, as sulfonamides are known for their bioactivity and binding specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxypyridine-2,3-disulfonamide typically involves the reaction of pyridine derivatives with sulfonamide reagents. . The reaction conditions often include mild temperatures and the presence of a base to neutralize the acidic by-products.

Industrial Production Methods

Industrial production of 4-Cyclopropoxypyridine-2,3-disulfonamide may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. This can include the use of continuous flow reactors and automated systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxypyridine-2,3-disulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: The sulfonamide groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

4-Cyclopropoxypyridine-2,3-disulfonamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: It is being investigated for its potential as an anticancer agent and as a treatment for bacterial infections.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypyridine-2,3-disulfonamide involves its interaction with specific molecular targets. The sulfonamide groups can inhibit enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to the compound’s observed biological effects . Additionally, the pyridine ring can interact with nucleic acids and proteins, further contributing to its biological activity .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Functional Groups	Synthesis Conditions (Inferred/Reported)	Potential Applications
4-Cyclopropoxypyridine-2,3-disulfonamide	Pyridine	Cyclopropoxy (4-), sulfonamides (2,3)	Ether, sulfonamide	Alcohol solvents, catalysts (e.g., DABCO)	Enzyme inhibition, catalysis
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	Chloro (2-), methyl (6-), carboxylic acid (4-)	Halogen, carboxylic acid	Not specified	Pharmaceutical intermediate
Cyclopropanesulfonic acid derivatives	Imidazo-pyrrolo-pyridines	Cyclopropanesulfonamide, ethyl groups	Sulfonamide, cyclopropane	Patent-protected methods	Kinase inhibitors, therapeutics
Poly(N-chloro-N-ethylbenzene-1,3-disulfonamide)	Benzene	Chloro, ethyl, disulfonamide	Disulfonamide, halogen	Catalyst in spiro-heterocycle synthesis	Organic synthesis catalyst

Key Observations:

Core Heterocycle Differences: The pyridine core in the target compound contrasts with pyrimidine in and fused imidazo-pyrrolo-pyridines in . Pyridine’s electron-deficient nature may enhance interactions with biological targets compared to pyrimidine’s dual nitrogen atoms .

Sulfonamide Positioning and Count :

• The dual sulfonamides in the target compound likely increase acidity (pKa ~1–2 per sulfonamide) and solubility in polar media compared to single-sulfonamide analogues. This is critical for bioavailability in drug design .
• In , disulfonamide catalysts facilitate multicomponent reactions, implying the target compound could serve as a catalyst or ligand in similar syntheses .

Cyclopropane Substituent Effects :

• The cyclopropoxy group (ether linkage) in the target may offer greater metabolic stability than the sulfonamide-linked cyclopropane in , which could be prone to enzymatic cleavage .
• Cyclopropane’s rigid geometry often enhances binding affinity by pre-organizing molecular conformations, a trait shared with ’s kinase-targeting derivatives .